Cas no 870704-28-2 (5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

5-(Propan-2-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrazole core, notable for its versatility in organic synthesis and pharmaceutical applications. The presence of both the pyrazole ring and carboxylic acid functional group enables its use as a key intermediate in the preparation of biologically active compounds, including agrochemicals and medicinal agents. Its isopropyl substitution enhances lipophilicity, potentially improving membrane permeability in drug design. The compound’s structural features also facilitate further derivatization, such as esterification or amidation, making it valuable for scaffold diversification in research and industrial settings. High purity grades ensure consistent performance in synthetic workflows.
